molecular formula C18H13FN4O3S2 B12195843 2-(4-fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide

2-(4-fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide

Cat. No.: B12195843
M. Wt: 416.5 g/mol
InChI Key: XMKPJJSSZKVWFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide is a heterocyclic acetamide derivative featuring:

  • A 4-fluorophenoxy group at the acetamide side chain.
  • A thiazole ring with a (2Z)-ylidene configuration.
  • A 1,2,4-oxadiazole moiety substituted with a thiophen-2-yl group at position 3.

Properties

Molecular Formula

C18H13FN4O3S2

Molecular Weight

416.5 g/mol

IUPAC Name

2-(4-fluorophenoxy)-N-[4-methyl-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]acetamide

InChI

InChI=1S/C18H13FN4O3S2/c1-10-15(17-22-16(23-26-17)13-3-2-8-27-13)28-18(20-10)21-14(24)9-25-12-6-4-11(19)5-7-12/h2-8H,9H2,1H3,(H,20,21,24)

InChI Key

XMKPJJSSZKVWFK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)NC(=O)COC2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=CS4

Origin of Product

United States

Preparation Methods

The synthesis of 2-(4-fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide involves multiple steps, each requiring specific reagents and conditions. The general synthetic route includes:

    Formation of the Fluorophenoxy Intermediate: This step involves the reaction of 4-fluorophenol with an appropriate acylating agent to form the fluorophenoxy intermediate.

    Synthesis of the Thiophene-Oxadiazole Moiety: The thiophene ring is introduced through a cyclization reaction involving a thiophene precursor and an oxadiazole-forming reagent.

    Coupling of Intermediates: The final step involves coupling the fluorophenoxy intermediate with the thiophene-oxadiazole moiety under specific conditions to yield the target compound.

Industrial production methods may involve optimization of these steps to enhance yield and purity, often utilizing advanced techniques such as continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

2-(4-fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of reduced products.

    Substitution: The compound can undergo substitution reactions, particularly at the fluorophenoxy and thiophene rings, using nucleophilic or electrophilic reagents.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles. Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

Chemical Structure and Synthesis

The compound is characterized by a complex structure that incorporates multiple functional groups including a fluorophenoxy moiety, an oxadiazole ring, and a thiazole derivative. The synthesis typically involves multi-step reactions that can yield high purity compounds suitable for biological testing.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of oxadiazole derivatives, indicating that compounds similar to 2-(4-fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide exhibit significant efficacy against various pathogens. For instance:

  • In vitro studies demonstrated that oxadiazole derivatives can inhibit the growth of bacteria and fungi, making them candidates for developing new antimicrobial agents .

Anticancer Properties

Research into the anticancer potential of oxadiazole derivatives has shown promising results. The compound's structure allows it to interact with biological targets involved in cancer cell proliferation and survival:

  • Mechanistic studies suggest that these compounds may induce apoptosis in cancer cells through the modulation of key signaling pathways .
  • Case studies have reported the effectiveness of similar compounds in targeting specific cancer types such as lung and breast cancer .

Neuroprotective Effects

Compounds containing thiazole and oxadiazole rings have been investigated for their neuroprotective properties:

  • Preliminary findings indicate potential benefits in models of neurodegenerative diseases like Alzheimer’s and Parkinson’s disease. The mechanisms involve anti-inflammatory effects and the inhibition of oxidative stress pathways .

Agricultural Applications

The compound's ability to control phytopathogenic microorganisms has also been explored:

  • Field trials have demonstrated its effectiveness as a fungicide or bactericide, suggesting potential use in crop protection strategies against diseases caused by various pathogens .

Data Table: Summary of Biological Activities

Activity TypeMode of ActionReference
AntimicrobialInhibition of microbial growth ,
AnticancerInduction of apoptosis in cancer cells
NeuroprotectiveModulation of oxidative stress
AgriculturalControl of phytopathogenic microorganisms

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Key Structural Differences

Compound ID/Name Core Structure Substituents/Modifications Key Functional Groups
Target Compound Thiazole-ylidene + acetamide 4-Fluorophenoxy, 1,2,4-oxadiazole-thiophene Oxadiazole, fluorophenyl, thiophene
N-[4-(4-Fluoro-phenyl)-5-phenoxy-thiazol-2-yl]-acetamide () Thiazole + acetamide 4-Fluorophenyl, phenoxy Phenoxy, fluorophenyl
2-{(5Z)-2,4-Dioxo-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-3-yl}-N-(4-fluorophenyl)acetamide () Thiazolidinone + acetamide 4-Fluorophenyl, dioxo-thiazolidinone, (E)-styrylidene Dioxo-thiazolidinone, styrylidene
2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide () 1,2,4-Triazole + acetamide 4-Fluorophenyl, thiophen-2-yl, ethyl, sulfanyl Triazole, thiophene, sulfanyl
Sodium 2-((4-phenyl-5-(((5-phenylamino-1,3,4-thiadiazole-2-yl)thio)methyl)-1,2,4-triazole-3-yl)thio)acetate () Triazole + thiadiazole + acetamide Phenyl, thiadiazole, sulfanyl, sodium salt Thiadiazole, sulfanyl, carboxylate
Key Observations:
  • The 1,2,4-oxadiazole in the target compound provides enhanced metabolic stability compared to triazole or thiadiazole derivatives () .
  • 4-Fluorophenoxy vs. 4-fluorophenyl: The ether linkage in the target compound may increase solubility compared to direct aryl substitution () .
Key Observations:
  • The target compound’s oxadiazole-thiophene moiety likely requires multi-step synthesis, similar to triazole derivatives in .
  • EDC/HOBt-mediated coupling () is a standard method for acetamide formation, applicable to the target compound .

Spectral Data Comparison

Compound IR (C=O, C=S) ¹H-NMR (Key Signals) ¹³C-NMR (Key Peaks)
Target Compound 1680–1700 cm⁻¹ (C=O) δ 7.2–7.8 (thiophene), δ 6.8–7.1 (4-fluorophenyl), δ 2.5 (CH₃-thiazole) 165–170 ppm (C=O), 110–125 ppm (C-F)
9b () 1663–1682 cm⁻¹ (C=O) δ 7.3–8.1 (benzodiazolyl), δ 6.9–7.2 (4-fluorophenyl) 164 ppm (C=O), 115 ppm (C-F)
4–6 () 1243–1258 cm⁻¹ (C=S), 1663–1682 cm⁻¹ (C=O) δ 7.5–8.0 (sulfonylbenzene), δ 10.2 (NH) 125 ppm (C=S), 167 ppm (C=O)
Key Observations:
  • The target’s oxadiazole C=N stretch (~1600 cm⁻¹) may overlap with thiazole vibrations, requiring ¹³C-NMR for confirmation.
  • Thiophene protons in the target compound show distinct δ 7.2–7.8 ppm shifts, absent in phenyl-substituted analogues () .

Biological Activity

The compound 2-(4-fluorophenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide represents a novel class of heterocyclic compounds that have garnered attention for their potential biological activities. This article reviews the compound's structure, synthesis, and its biological implications, particularly in anticancer and antimicrobial activities.

Chemical Structure and Properties

The compound can be represented by the following molecular formula:

C21H17FN4O4SC_{21}H_{17}FN_{4}O_{4}S

It features a complex structure comprising a thiazole , oxadiazole , and fluorophenoxy moieties, which are known for enhancing biological activity through various mechanisms.

Anticancer Activity

Research has shown that derivatives of oxadiazoles and thiazoles exhibit significant anticancer properties. For instance, related compounds have demonstrated potent cytotoxic effects against various cancer cell lines:

CompoundCell LineIC50 (µM)
Compound AHCT-1160.5
Compound BMCF-74.0
Compound CHeLa4.5

In a study focusing on oxadiazole derivatives, compounds similar to our target exhibited strong activity against HCT-116, MCF-7, and HeLa cells, with IC50 values indicating effective inhibition of cell proliferation .

Antimicrobial Activity

The biological activity of 1,2,4-oxadiazole derivatives has also been linked to antimicrobial properties. The compound's structure suggests potential efficacy against bacterial strains, including Mycobacterium tuberculosis . In vitro studies have indicated varying degrees of effectiveness against resistant strains of bacteria .

The mechanisms through which these compounds exert their biological effects include:

  • Inhibition of Enzymatic Activity : Many oxadiazole derivatives act as inhibitors of key enzymes involved in cancer cell metabolism.
  • Induction of Apoptosis : Certain compounds have been shown to trigger apoptotic pathways in cancer cells.
  • Antimicrobial Mechanisms : The presence of sulfur and nitrogen in the structure enhances interaction with microbial targets.

Case Studies and Research Findings

Several studies highlight the biological relevance of similar compounds:

  • Study on Oxadiazole Derivatives : A comprehensive review discussed the anticancer activities of various oxadiazole derivatives, emphasizing their role in drug design due to their structural diversity and biological efficacy .
  • Antimicrobial Efficacy : A study reported that specific oxadiazole derivatives exhibited significant activity against multi-drug resistant strains of bacteria, showcasing their potential as therapeutic agents in infectious diseases .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.